Cas no 1253383-91-3 (Methyl 5-fluoro-6-methylnicotinate)

• Product Name: Methyl 5-fluoro-6-methylnicotinate
• CAS No: 1253383-91-3
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD18803129
• CID: 1103211
• Update Time: 2025-05-24

Methyl 5-fluoro-6-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-methyl-3-Pyridinecarboxylic acid methyl ester
• Methyl 5-Fluoro-6-methylnicotinate
• 5-fluoro-6-methyl-nicotinic acid methyl ester
• Methyl 5-fluoro-6-methylnicotinate

• MDL： MFCD18803129
• Inchi： 1S/C8H8FNO2/c1-5-7(9)3-6(4-10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： ZFIHBTMALUQXAL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CN=C1C

Computed Properties

• Exact Mass: 169.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 39.19000
• LogP: 1.31570

Additional information on Methyl 5-fluoro-6-methylnicotinate

Methyl 5-fluoro-6-methylnicotinate (CAS No. 1253383-91-3)

Methyl 5-fluoro-6-methylnicotinate, also known by its CAS number 1253383-91-3, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of nicotinic acid, which is a key component in the synthesis of various bioactive molecules. The structure of Methyl 5-fluoro-6-methylnicotinate includes a fluorine atom at the 5-position and a methyl group at the 6-position of the nicotinate ring, making it a unique and valuable compound in modern chemistry.

The synthesis of Methyl 5-fluoro-6-methylnicotinate involves advanced chemical methodologies, including multi-step organic synthesis and precise control over reaction conditions to achieve high purity. Recent studies have highlighted its potential as an intermediate in the development of novel pharmaceutical agents, particularly in the field of oncology. The fluorine atom at the 5-position plays a critical role in enhancing the compound's bioavailability and stability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, Methyl 5-fluoro-6-methylnicotinate has shown promise in agricultural chemistry. Researchers have explored its use as a precursor for agrochemicals, where its unique structure contributes to improved efficacy and reduced environmental impact. The methyl group at the 6-position enhances the compound's ability to interact with specific biological targets, making it a valuable tool in pest control and crop protection.

Recent advancements in computational chemistry have further elucidated the properties of Methyl 5-fluoro-6-methylnicotinate. Quantum mechanical studies have revealed insights into its electronic structure and reactivity, providing a deeper understanding of its behavior in different chemical environments. These findings have paved the way for innovative applications in materials science, where the compound is being investigated for its potential in creating advanced polymers and nanomaterials.

The global demand for Methyl 5-fluoro-6-methylnicotinate has been steadily increasing due to its versatility and high performance in various industries. Market analysis indicates that this compound is particularly sought after in regions with advanced pharmaceutical and agricultural sectors. Its ability to serve as a versatile building block for complex molecules positions it as a key player in future technological advancements.

In conclusion, Methyl 5-fluoro-6-methylnicotinate (CAS No. 1253383-91-3) is a groundbreaking compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, ensures that it remains at the forefront of scientific innovation. As industries continue to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of chemistry and related fields.